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Compound of Interest

Compound Name: Walsuralactam A

Cat. No.: B593467 Get Quote

A comprehensive search of scientific databases and publications has yielded no direct

references to a compound named "Walsuralactam A." This suggests that Walsuralactam A
may be a novel, yet-to-be-published discovery, a proprietary compound name not disclosed in

public-facing research, or potentially a misnomer for another natural product.

While the natural source and abundance of Walsuralactam A remain elusive due to the lack of

available data, extensive research has been conducted on the chemical constituents of the

genus Walsura, particularly Walsura robusta, a plant species found in subtropical regions of

Southern China, India, and Indonesia.[1] This research has led to the isolation and

characterization of a diverse array of bioactive molecules, primarily limonoids and triterpenoids.

The Rich Chemical Profile of Walsura robusta
Walsura robusta is a known source of various classes of natural products, including:

Limonoids: A significant number of highly oxidized limonoids have been isolated from the

leaves and root barks of W. robusta. These include compounds such as walsurobustones A-

E, walrobsins A and B, and various walsuronoids.[1]

Triterpenoids: Alongside limonoids, various triterpenoids have been identified in this plant

genus.

Phenols and Steroids: The chemical profile of Walsura species also includes a range of

phenols and steroids.[1]
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Many of these compounds have demonstrated interesting biological activities, including

cytotoxic effects against various cancer cell lines and anti-inflammatory properties.

Experimental Protocols for Isolation of Compounds
from Walsura robusta
Although no specific protocol for "Walsuralactam A" can be provided, the general methodology

for isolating natural products from Walsura robusta follows a standard phytochemical workflow.

The process typically involves extraction, fractionation, and purification of individual

compounds.

General Experimental Workflow
Below is a generalized workflow for the isolation of chemical constituents from Walsura

robusta, based on published studies.
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Plant Material (e.g., leaves, root barks of Walsura robusta)

Extraction (e.g., with MeOH or EtOH)

Concentration in vacuo

Defatting (e.g., with petroleum ether)

Solvent Partitioning (e.g., with EtOAc)

Column Chromatography (Silica gel, ODS)

Further Purification (HPLC, Sephadex LH-20)

Isolated Compounds (e.g., Limonoids, Triterpenoids)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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